Cas no 403842-02-4 (4-(methylsulfanyl)phenylmethanamine hydrochloride)

• Product Name: 4-(methylsulfanyl)phenylmethanamine hydrochloride
• CAS No: 403842-02-4
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 2641199
• PubChem ID: 19734486
• Update Time: 2025-05-21

4-(methylsulfanyl)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanyl)phenylmethanamine hydrochloride
• (4-(methylsulfanyl)phenyl)methanamine hydrochloride
• SCHEMBL9219902
• IOPAFVRPLUTFGO-UHFFFAOYSA-N
• (4-(Methylthio)phenyl)methanamine hydrochloride
• (4-(METHYLTHIO)PHENYL)METHANAMINE HCL
• AT20993
• 4-methylthiobenzylamine hydrochloride
• [4-(methylsulfanyl)phenyl]methanamine hydrochloride
• EN300-156729
• (4-methylsulfanylphenyl)methanamine;hydrochloride
• 858-601-6
• 403842-02-4

• Inchi： 1S/C8H11NS.ClH/c1-10-8-4-2-7(6-9)3-5-8;/h2-5H,6,9H2,1H3;1H
• InChI Key： IOPAFVRPLUTFGO-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 189.0378983Da
• Monoisotopic Mass: 189.0378983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(methylsulfanyl)phenylmethanamine hydrochloride

Comprehensive Overview of 4-(Methylsulfanyl)phenylmethanamine Hydrochloride (CAS No. 403842-02-4)

4-(Methylsulfanyl)phenylmethanamine hydrochloride (CAS No. 403842-02-4) is a specialized organic compound with a wide range of applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its methylsulfanyl functional group and phenylmethanamine backbone, has garnered significant attention due to its unique chemical properties and potential utility in various industrial and scientific domains. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

The molecular structure of 4-(methylsulfanyl)phenylmethanamine hydrochloride features a phenyl ring substituted with a methylsulfanyl group at the para position, coupled with an amine functional group. This configuration imparts distinct reactivity, enabling its use as a building block in synthetic chemistry. Researchers often explore its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and development. The compound's CAS No. 403842-02-4 serves as a unique identifier, ensuring precise referencing in academic and industrial literature.

In recent years, the demand for 4-(methylsulfanyl)phenylmethanamine hydrochloride has surged, driven by its potential applications in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are increasingly focusing on eco-friendly methodologies, and this compound's versatility aligns well with such initiatives. Its ability to participate in catalytic reactions and multi-component syntheses makes it a valuable asset in reducing waste and improving reaction efficiency.

Another area of interest is the compound's role in medicinal chemistry. The phenylmethanamine moiety is a common pharmacophore found in many bioactive molecules, including CNS-active drugs and antimicrobial agents. Researchers are investigating derivatives of 4-(methylsulfanyl)phenylmethanamine hydrochloride for their potential therapeutic effects, particularly in neurological disorders and infectious diseases. Its methylsulfanyl group may also contribute to enhanced bioavailability and metabolic stability, key factors in drug design.

From an industrial perspective, CAS No. 403842-02-4 is utilized in the production of advanced materials, such as polymers and coatings. Its incorporation into polymer chains can impart desirable properties like thermal stability and chemical resistance. Additionally, the compound's amine functionality allows for cross-linking reactions, enabling the development of high-performance materials for electronics and aerospace applications.

Quality control and regulatory compliance are critical when working with 4-(methylsulfanyl)phenylmethanamine hydrochloride. Reputable suppliers ensure that the compound meets stringent purity standards, often exceeding 98% HPLC purity, to guarantee consistent performance in research and manufacturing. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its identity and purity.

In summary, 4-(methylsulfanyl)phenylmethanamine hydrochloride (CAS No. 403842-02-4) is a multifaceted compound with significant potential across diverse fields. Its structural features, combined with its reactivity and stability, make it a valuable tool for scientists and engineers. As research continues to uncover new applications, this compound is poised to play an increasingly important role in advancing scientific innovation and industrial progress.